Cas no 139085-95-3 (Benzene, 1-bromo-4-ethoxy-2-nitro-)

• Product Name: Benzene, 1-bromo-4-ethoxy-2-nitro-
• CAS No: 139085-95-3
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 1260050
• PubChem ID: 53403285
• Update Time: 2025-04-20

Benzene, 1-bromo-4-ethoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-ethoxy-2-nitro-
• G15636
• 139085-95-3
• SCHEMBL9157246
• 1-BROMO-4-ETHOXY-2-NITROBENZENE
• WLZ3648
• AKOS027298777

• Inchi： 1S/C8H8BrNO3/c1-2-13-6-3-4-7(9)8(5-6)10(11)12/h3-5H,2H2,1H3
• InChI Key： NBQGLPWODFWUDQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])OCC

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų